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Compound of Interest

Compound Name: 3-Formylphenylboronic acid

Cat. No.: B051456 Get Quote

Essential Safety and Handling Guide for 3-
Formylphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 3-Formylphenylboronic acid (CAS No. 87199-16-4). Adherence to these guidelines

is essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
3-Formylphenylboronic acid is a hazardous substance that can cause severe skin burns,

serious eye damage, and respiratory irritation.[1][2][3] It is crucial to handle this compound with

appropriate care and personal protective equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b051456?utm_src=pdf-interest
https://www.benchchem.com/product/b051456?utm_src=pdf-body
https://www.benchchem.com/product/b051456?utm_src=pdf-body
https://www.capotchem.com/doc/viewmsds_87199-16-4.html
https://www.fishersci.ca/store/msds?partNumber=AC359370050&productDescription=3-formylphenylboronic-acid-97-thermo-scientific&language=en&countryCode=CA
https://pubchem.ncbi.nlm.nih.gov/compound/3-Formylphenylboronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification GHS Code Description

Skin Corrosion/Irritation H314 / H315

Causes severe skin burns and

eye damage / Causes skin

irritation.[1][2][3][4]

Serious Eye Damage/Irritation H314 / H319

Causes severe skin burns and

eye damage / Causes serious

eye irritation.[1][2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.[2][3]

Signal Word: Danger[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-
Formylphenylboronic acid to minimize exposure.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times in the

laboratory to protect against

dust and splashes.[1][5][6]

Hand Protection Chemical-Resistant Gloves

Nitrile or other suitable

impervious gloves are

required. Inspect gloves for

integrity before each use and

dispose of them properly after

handling the chemical.[1][5][7]

Body Protection Laboratory Coat

A flame-resistant lab coat must

be worn to protect skin and

clothing from potential spills.[5]

[7]

Respiratory Protection Dust Mask or Respirator

A NIOSH/MSHA approved

respirator should be used

when handling the solid

compound, especially if there

is a risk of dust generation.[1]

[5][7] Work should be

conducted in a well-ventilated

area or under a chemical fume

hood.[4][5]

Footwear Closed-Toe Shoes

Required at all times in the

laboratory to protect against

spills and falling objects.[5]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3-Formylphenylboronic acid is crucial for safety.

1. Preparation:
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Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[6]

Prepare your workspace in a certified chemical fume hood to minimize the inhalation of dust.

[5]

Gather all necessary equipment, including spatulas, weighing paper, and sealable

containers, before handling the chemical.

2. Donning PPE:

Put on all required personal protective equipment as detailed in the table above.

3. Handling the Compound:

Carefully open the container to avoid generating dust.

Use a spatula to transfer the desired amount of the solid onto weighing paper or directly into

a container.

Keep the container tightly closed when not in use.[6][7]

4. Post-Handling:

Clean the work area thoroughly to remove any residual chemical.

Properly remove and dispose of contaminated gloves and any other disposable PPE as

hazardous waste.[1][7]

Wash hands and forearms thoroughly with soap and water after handling is complete.[1][4]

Emergency Procedures
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Incident First-Aid Measures

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes.[1][2] Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water/shower.[8] Seek

immediate medical attention.

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration.[2] Seek medical

attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[8] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill

Evacuate the area. Avoid breathing dust. Wear

appropriate PPE.[1] Sweep up the solid

material, avoiding dust generation, and place it

in a suitable, labeled container for disposal.[2][7]

Disposal Plan
Proper disposal of 3-Formylphenylboronic acid and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical: Excess or unwanted 3-Formylphenylboronic acid must be disposed of as

hazardous waste.[7] Collect the waste in a clearly labeled, sealed, and appropriate container.

[5] Do not let the product enter drains.[1][7]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing papers, and paper towels, must also be disposed of as hazardous

waste.[7]
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Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected and disposed of as hazardous waste.[5] Once cleaned, the container

can be disposed of according to institutional guidelines.

Below is a workflow diagram for the safe handling of 3-Formylphenylboronic acid.
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Workflow for Handling 3-Formylphenylboronic Acid

Preparation
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Caption: Safe handling workflow for 3-Formylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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